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Compound of Interest

Compound Name:

2-

((Trimethylsilyl)ethynyl)nicotinonitri

le

CAS No.: 97308-49-1

Cat. No.: B1610541

Get Quote

Executive Summary
2-((Trimethylsilyl)ethynyl)nicotinonitrile (TMS-ENN) is a shelf-stable, "caged" electrophile

used in bioorthogonal chemistry and chemical proteomics.[1] Upon deprotection, it yields the

active warhead 2-ethynylnicotinonitrile (2-ENN).

Unlike traditional cysteine alkylating agents (e.g., iodoacetamide, maleimides) which are

"always on" and susceptible to hydrolysis, 2-ENN utilizes a condensation-cyclization

mechanism. It reacts specifically with 1,2-aminothiols (such as N-terminal Cysteine) to form a

stable, highly fluorescent pyrazolo[1,5-a]pyridine fused ring system. This "Turn-On"

fluorescence minimizes background noise, making it an exceptional tool for no-wash live-cell

imaging and site-specific protein labeling.

Key Advantages[1][2]
Fluorogenic (Turn-On): Precursor is non-fluorescent; product is fluorescent.
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High Specificity: Preferentially targets 1,2-aminothiols (N-terminal Cys) over internal

cysteines or other nucleophiles due to the requirement for a 5-membered ring transition

state.

Stability: The TMS-protected precursor resists polymerization and degradation during

storage.

Mechanism of Action
The utility of TMS-ENN relies on a two-step activation and conjugation process.

Step 1: Activation (Deprotection)
The TMS group protects the alkyne from premature reaction or polymerization. Before

biological application, the TMS group is removed (typically using fluoride or mild base) to

generate the active 2-ethynylnicotinonitrile.

Step 2: Biocompatible Cyclization
The active probe undergoes a cascade reaction with N-terminal Cysteine:

Nucleophilic Attack: The thiol (-SH) of cysteine attacks the alkyne (Michael-like addition).[2]

Cyclization: The free amine (-NH2) of the cysteine attacks the nitrile (-CN) group.

Aromatization: The intermediate rearranges to form the stable, fluorescent pyrazolo[1,5-

a]pyridine core.
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Caption: Chemical pathway from stable TMS-precursor to fluorescent protein conjugate.

Experimental Protocols
Protocol A: Stock Solution & Activation
Goal: Prepare the active 2-ethynylnicotinonitrile probe from TMS-ENN.

Materials:

TMS-ENN (Solid)[1]

Anhydrous DMSO[1]

TBAF (1.0 M in THF) or K2CO3 (Solid)[1]

Acetic Acid (for quenching)[1]

Procedure:

Dissolution: Dissolve 5 mg of TMS-ENN in 500 µL anhydrous DMSO to make a ~50 mM

stock.

Deprotection (Chemical):

Add 1.1 equivalents of TBAF (Tetrabutylammonium fluoride) to the stock.

Incubate at Room Temperature (RT) for 15 minutes.

Note: The removal of the TMS group is rapid.

Quenching: Neutralize the excess fluoride/base by adding an equimolar amount of Acetic

Acid.

Critical: High pH can induce non-specific hydrolysis of the nitrile. Ensure pH is ~7.0–7.5

before adding to protein samples.
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Storage: Use the activated probe immediately or store at -20°C for up to 24 hours. The

deprotected alkyne is less stable than the TMS precursor.

Protocol B: Fluorogenic Labeling of Proteins
Goal: Label N-terminal Cysteine-containing proteins in a complex mixture.

Materials:

Target Protein (1–10 µM in PBS, pH 7.4)[1]

Activated Probe (from Protocol A)[1]

PBS Buffer (pH 7.4)[1][3]

Fluorescence Plate Reader or SDS-PAGE setup

Procedure:

Preparation: Dilute the protein sample to 10 µM in PBS.

Constraint: Avoid buffers with primary amines (Tris) if high concentrations are used,

although the reaction is selective for 1,2-aminothiols.[1] PBS or HEPES is preferred.

Incubation: Add the Activated Probe to the protein solution at a final concentration of 50–100

µM (5–10x excess).

Reaction: Incubate at 37°C for 1–2 hours in the dark.

Optimization: Time can be extended to 4 hours for low-abundance targets.

Analysis (No Wash Required):

Transfer 100 µL to a black 96-well plate.

Measure Fluorescence.[3][4]

Excitation: ~360–380 nm (UV-Blue)[1]
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Emission: ~450–500 nm (Blue-Green)[1]

Note: Perform a spectral scan if the exact derivative's shift is unknown.

Protocol C: Proteomic Profiling Workflow
Goal: Identify cysteine reactivity changes in cell lysates.
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(Non-denaturing buffer)

Probe Treatment
(Add Activated 2-ENN)
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SDS-PAGE / Imaging

In-gel Fluorescence

Mass Spectrometry
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Enrichment

Click to download full resolution via product page

Caption: Workflow for proteomic profiling using 2-ENN probes.

Data Interpretation & Validation
Comparison of Cysteine Probes
Use this table to justify the selection of TMS-ENN over conventional reagents.
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Feature
2-ENN (This
Protocol)

Maleimide
Iodoacetamide
(IAA)

Primary Target
1,2-Aminothiols (N-

term Cys)
Free Thiols (Any Cys) Free Thiols (Any Cys)

Fluorescence Fluorogenic (Turn-On) Non-fluorescent* Non-fluorescent

Reversibility Irreversible (Cyclized)
Reversible

(Hydrolysis)
Irreversible

Selectivity
High (Requires -NH2

and -SH)

Moderate (Cross-

reacts with Lys)
Moderate

Wash Step
Not Required (Low

Background)
Required Required

*Unless a fluorophore is pre-attached, which causes high background.[1]

Troubleshooting Guide
Issue: No Fluorescence Signal.

Cause: Incomplete deprotection of TMS group.

Solution: Increase TBAF incubation time or use fresh TBAF. Verify deprotection via LC-MS

(Shift in mass: -72 Da).

Cause: Protein lacks N-terminal Cysteine.

Solution: This chemistry requires a free amine adjacent to the thiol. Internal cysteines will

form a thioimidate but may not cyclize to the fluorescent product efficiently.

Issue: High Background.

Cause: Non-specific hydrophobic binding of the probe.

Solution: The cyclized product is hydrophobic. Add 0.1% SDS or Triton X-100 during the

read-step to solubilize the fluorophore and prevent aggregation-induced quenching (ACQ).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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